Cas no 125163-18-0 (1,2-dihydro-5-methyl-2-thioxo-3-Pyridinecarboxylic acid)
125163-18-0 structure
Product Name:1,2-dihydro-5-methyl-2-thioxo-3-Pyridinecarboxylic acid
CAS No:125163-18-0
MF:C7H7NO2S
MW:169.200980424881
CID:1103139
PubChem ID:15732978
Update Time:2025-04-20
1,2-dihydro-5-methyl-2-thioxo-3-Pyridinecarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1,2-dihydro-5-methyl-2-thioxo-3-Pyridinecarboxylic acid
- 5-methyl-2-sulfanylidene-1H-pyridine-3-carboxylic acid
- 5-Methyl-2-sulfanylidene-1,2-dihydropyridine-3-carboxylic acid
- DTXSID00577626
- 125163-18-0
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- Inchi: 1S/C7H7NO2S/c1-4-2-5(7(9)10)6(11)8-3-4/h2-3H,1H3,(H,8,11)(H,9,10)
- InChI Key: AKJVQJBCVAZFDR-UHFFFAOYSA-N
- SMILES: S=C1C(C(=O)O)=CC(C)=CN1
Computed Properties
- Exact Mass: 169.01974964g/mol
- Monoisotopic Mass: 169.01974964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 81.4Ų
1,2-dihydro-5-methyl-2-thioxo-3-Pyridinecarboxylic acid Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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